4-Fluoro-2,6-dimethylbenzonitrile

• IUPAC Name: 4-fluoro-2,6-dimethylbenzonitrile
• InChI: InChI=1S/C9H8FN/c1-6-3-8(10)4-7(2)9(6)5-11/h3-4H,1-2H3
• InChI Key: BPLRYXJPQRMLEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C#N)C)F
• Molecular Formula: C9H8FN
• DSSTOX Substance ID: DTXSID10654250
• Molecular Weight: 149.16 g/mol
• CAS RN: 14659-61-1

Description

4-Fluoro-2,6-dimethylbenzonitrile is a chemical compound with the CAS Number: 14659-61-1. It has a molecular weight of 149.17 and its IUPAC name is this compound. It is a solid substance stored at room temperature.

Molecular Structure Analysis

The molecular formula of this compound is C9H8FN. The average mass is 149.165 Da and the monoisotopic mass is 149.064072 Da.

Physical And Chemical Properties Analysis

This compound is a solid substance. It is stored at room temperature.

Scientific Research Applications

• Study of Fluorescence Spectra in Related Compounds : Research on compounds related to 4-Fluoro-2,6-dimethylbenzonitrile, such as 4-(Dimethylamino)benzonitrile, revealed insights into their fluorescence excitation spectra. These studies contribute to understanding the photophysical properties of similar organic compounds, which is crucial in fields like photochemistry and organic electronics (Daum et al., 2001).

• Energetic and Structural Study : An energetic and structural study of monofluorobenzonitriles, including compounds similar to this compound, has been conducted. This research is significant for understanding the thermodynamic and electronic properties of these molecules, which can have implications in areas like materials science and molecular design (Ribeiro da Silva et al., 2012).

• Synthesis and Chemical Reactions : Studies involving the synthesis and chemical reactions of related fluorine-containing organic compounds have been conducted. These insights are valuable for synthetic chemistry, particularly in developing new methods for synthesizing complex organic molecules (Fagnoni, Mella, & Albini, 1999).

• Carcinogenicity Studies in Dye Derivatives : Research on derivatives of 4-dimethylaminoazobenzene, a compound structurally related to this compound, has contributed to understanding the carcinogenic properties of certain dyes. This research is essential in the field of toxicology and public health (Miller, Miller, & Finger, 1957).

• Photochemical Reactivity Studies : The photochemical reactivity of dimethylbenzonitriles, including compounds similar to this compound, has been explored. These studies provide insights into the photochemical processes of these molecules, which are relevant in areas like photodynamic therapy and photo-induced organic reactions (Howell, Pincock, & Stefanova, 2000).

• Study of Excited-State Dynamics : Investigations into the excited-state dynamics of derivatives of 4-dimethylaminobenzonitrile, a compound structurally akin to this compound, shed light on their intramolecular charge transfer mechanisms. This research is important in the field of molecular electronics and sensor design (Fujiwara et al., 2013).

Safety and Hazards

The safety information for 4-Fluoro-2,6-dimethylbenzonitrile indicates that it is dangerous. The hazard statements include H301+H311+H331, which suggest that it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and seeking medical advice/attention if you feel unwell.